Cas no 458-45-7 (3-(3-Fluorophenyl)propionic acid)

3-(3-Fluorophenyl)propionic acid structure

458-45-7 structure

Product Name:3-(3-Fluorophenyl)propionic acid

CAS No:458-45-7

MF:C₉H₉FO₂

MW:168.164966344833

MDL:MFCD01310821

CID:37542

PubChem ID:2737489

Update Time:2025-04-18

3-(3-Fluorophenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

- 3-(3-Fluorophenyl)propionic acid
- 3-(3-fluorophenyl)propanoic acid
- 004851
- 3-(3-Fluoro-phenyl)-propionic acid
- 3-(3-Fluor-phenyl)-propionsaeure
- 3-(m-fluorophenyl)propanoic acid
- 3-Fluorohydrocinnamic acid
- 3-fluorophenylpropionic acid
- AC1MC7DZ
- AG-F-58474
- PubChem13947
- SBB010231
- ZERO
- ZERO/004851
- 3-Fluorobenzenepropanoic acid
- Benzenepropanoic acid,3-fluoro-
- UBLMRADOKLXLCD-UHFFFAOYSA-N
- 3-(3-Fluorophenyl) propionic acid
- STK689316
- 3-FLUORO-BENZENEPROPANOIC ACID
- Z185153196
- MFCD01310821
- 458-45-7
- CS-W017812
- W-200381
- BB 0217990
- GEO-01431
- AKOS000206785
- FT-0632160
- BENZENEPROPANOIC ACID, 3-FLUORO-
- AC-14115
- F0779
- PS-6446
- SY017727
- 3-(3-Fluorophenyl)propionic acid, 97%
- AM20040514
- EN300-24320
- DTXSID20372094
- AB08454
- SCHEMBL334758
- A826905
- DB-021628
- DTXCID20323127
- 626-825-1
- MDL： MFCD01310821
- Inchi： 1S/C9H9FO2/c10-8-3-1-2-7(6-8)4-5-9(11)12/h1-3,6H,4-5H2,(H,11,12)
- InChI Key： UBLMRADOKLXLCD-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)CCC(=O)O

Computed Properties

Exact Mass: 168.05867
Monoisotopic Mass: 168.059
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 159
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.8
Topological Polar Surface Area: 37.3

Experimental Properties

Color/Form: White crystals
Density: 1.222
Melting Point: 41.0 to 45.0 deg-C
Boiling Point: 119°C/0.4mmHg(lit.)
Flash Point: Degrees Fahrenheit:230°F
Degrees Celsius:110°C
Refractive Index: 1.522
PSA: 37.3
LogP: 1.84290
Solubility: Not determined

3-(3-Fluorophenyl)propionic acid Security Information

Symbol:
Prompt：warning
Signal Word：Danger
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：2
Hazard Category Code： 22-37/38-41
Safety Instruction： 26-36
Hazardous Material Identification：
Risk Phrases：R22;R37/38;R41
Safety Term：S26;S36
HazardClass：CORROSIVE

3-(3-Fluorophenyl)propionic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	009236-5g	3-(3-Fluorophenyl)propionic acid	458-45-7	98%	5g	￡55.00	2022-03-01
Fluorochem	009236-25g	3-(3-Fluorophenyl)propionic acid	458-45-7	98%	25g	￡182.00	2022-03-01
Chemenu	CM253063-10g	3-(3-Fluorophenyl)propionic acid	458-45-7	95+%	10g	$128	2021-06-16
Chemenu	CM253063-25g	3-(3-Fluorophenyl)propionic acid	458-45-7	95+%	25g	$257	2021-06-16
Chemenu	CM253063-100g	3-(3-Fluorophenyl)propionic acid	458-45-7	95+%	100g	$757	2021-06-16
TRC	F632288-50mg	3-(3-Fluorophenyl)propionic Acid	458-45-7		50mg	$ 50.00	2022-06-04
TRC	F632288-100mg	3-(3-Fluorophenyl)propionic Acid	458-45-7		100mg	$ 65.00	2022-06-04
TRC	F632288-500mg	3-(3-Fluorophenyl)propionic Acid	458-45-7		500mg	$ 80.00	2022-06-04
Apollo Scientific	PC2030-250mg	3-(3-Fluorophenyl)propanoic acid	458-45-7	98%	250mg	£10.00	2023-04-21
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R013757-1g	3-(3-Fluorophenyl)propionic acid	458-45-7	97%	1g	￥29	2024-05-23

3-(3-Fluorophenyl)propionic acid Related Literature

1. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
2. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
3. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
4. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
5. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856

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